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Compound of Interest

1-Chloro-2-(2-
Compound Name: )
iodophenoxy)benzene

Cat. No.: B13892145

An In-depth Technical Guide to the Physical Characteristics of 1-Chloro-2-iodobenzene

Senior Application Scientist Note: The initial query for "1-Chloro-2-(2-iodophenoxy)benzene”
did not yield specific data. This guide focuses on the closely related and well-documented
compound, 1-Chloro-2-iodobenzene (CAS No. 615-41-8), a key intermediate in organic
synthesis. It is presumed that this is the compound of interest for researchers, scientists, and
drug development professionals. This guide provides a comprehensive overview of its physical
characteristics, supported by experimental data and established analytical protocols.

Introduction

1-Chloro-2-iodobenzene is a di-substituted aromatic hydrocarbon containing both chlorine and
iodine atoms on a benzene ring. This unique substitution pattern makes it a valuable building
block in the synthesis of more complex molecules, particularly in the fields of pharmaceuticals
and materials science. The presence of two different halogens allows for selective
functionalization through various cross-coupling reactions. A thorough understanding of its
physical properties is paramount for its effective use in synthetic chemistry, ensuring proper
handling, reaction optimization, and purification.

Molecular and Chemical Identity

A clear identification of 1-Chloro-2-iodobenzene is the first step in understanding its physical
behavior. The fundamental identifiers for this compound are summarized in the table below.
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Identifier Value Source
CAS Number 615-41-8 [1112][3]
Molecular Formula CeHaCll [1103114]
Molecular Weight 238.45 g/mol [1114]

IUPAC Name 1-chloro-2-iodobenzene [31141[5]

2-Chloroiodobenzene, o-
Synonyms Chloroiodobenzene, 2- [4][6]
Chlorophenyl iodide

MPEOPBCQHNWNFB-
InChl Key [L1[51[7]
UHFFFAOYSA-N

SMILES Clclcceccll [1][517]

Physicochemical Properties

The physicochemical properties of a compound dictate its behavior in various environments
and are crucial for designing experimental setups, from reaction conditions to purification
strategies.

Physical State and Appearance

At room temperature, 1-Chloro-2-iodobenzene exists as a colorless to yellow or green clear
liquid.[5][8] Its physical state is a direct consequence of its relatively low melting point.

Key Physical Constants

The following table summarizes the key physical constants for 1-Chloro-2-iodobenzene. These
values are critical for predicting its behavior under different temperature and pressure
conditions.
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Property Value Conditions Source
Melting Point 1°C (lit.) [11[2][8][9110]
Boiling Point 234-235 °C (lit.) [1][2][10]
Density 1.952 g/mL at 25 °C (lit.) [1][2][10]
Refractive Index

(n20/D) 1.6334 (lit.) [1][10]

Flash Point 112 °C closed cup [1][8]

Vapor Pressure 0.1 £ 0.4 mmHg at 25°C [9]

The high boiling point is indicative of strong intermolecular forces, likely dipole-dipole
interactions and van der Waals forces, arising from the polar carbon-halogen bonds and the
large, polarizable iodine atom.

Solubility

1-Chloro-2-iodobenzene is reported to be insoluble in water.[10] This is expected for a non-
polar organic molecule. It is anticipated to be soluble in common organic solvents such as
ethers, halogenated hydrocarbons, and aromatic solvents, a critical consideration for its use in
synthesis and for purification techniques like liquid chromatography.

Structural and Spectroscopic Data

Spectroscopic data provides a fingerprint of the molecule, confirming its structure and purity.

Chemical Structure

The structure of 1-Chloro-2-iodobenzene is fundamental to understanding its reactivity and
physical properties.

Caption: Chemical structure of 1-Chloro-2-iodobenzene.

Spectroscopic Data
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e 'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of 1-Chloro-2-
iodobenzene in CDCIs shows distinct signals for the aromatic protons, providing confirmation
of the substitution pattern.[7]

o Mass Spectrometry (MS): The mass spectrum of this compound shows a molecular ion peak
corresponding to its molecular weight, confirming the elemental composition.[4]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for C-
H and C-C stretching and bending vibrations of the aromatic ring, as well as vibrations
associated with the C-Cl and C-I bonds.[3]

Experimental Protocol: Determination of Boiling
Point

The boiling point is a fundamental physical property that is indicative of a substance's volatility
and purity. The following is a generalized protocol for its determination.
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Apparatus Setup

[Place sample in a small test tube)

'

Ensert a capillary tube (sealed end up) into the test tuba

'

(Attach test tube to a thermometea

y
(Suspend the assembly in a heating bath (e.g., oil bathD

Measurement

4
(Heat the bath slowly with constant stirring)

'

@bserve for a continuous stream of bubbles from the capillary tubg

'

(Remove heat and allow the bath to cool slowl;)

:

G{ecord the temperature at which the liquid enters the capillary tuba

Click to download full resolution via product page

Caption: Workflow for boiling point determination.
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Causality in Protocol:

e Slow Heating: Ensures thermal equilibrium between the heating bath, the sample, and the
thermometer, leading to an accurate reading.

» Continuous Bubbles: Indicates that the vapor pressure of the liquid equals the atmospheric
pressure.

o Temperature at Liquid Re-entry: This is the point where the external pressure is slightly
greater than the vapor pressure of the liquid, providing a precise measurement of the boiling
point.

Safety and Handling

1-Chloro-2-iodobenzene is associated with several hazards. It is crucial to handle this chemical
with appropriate safety precautions.

o GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][3]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P302 + P352 (IF
ON SKIN: Wash with plenty of soap and water), P305 + P351 + P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[1][3]

o Personal Protective Equipment (PPE): Eyeshields, gloves, and a suitable respirator are
recommended.[1]

Conclusion

This technical guide has provided a detailed overview of the core physical characteristics of 1-
Chloro-2-iodobenzene. The data presented, from its fundamental identifiers to its spectroscopic
and safety information, offers a solid foundation for researchers, scientists, and drug
development professionals. A comprehensive understanding of these properties is essential for
the safe and effective application of this versatile chemical intermediate in the laboratory and in
industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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